Cas no 1170895-28-9 (N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide)

• Product Name: N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide
• CAS No: 1170895-28-9
• MF: C₁₇H₁₄BrClN₂OS
• MW: 409.727860927582
• CID: 5206132
• Update Time: 2026-03-06

N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide

• Inchi： 1S/C17H13ClN2OS.BrH/c18-14-8-6-12(7-9-14)15-11-22-16(20-15)10-19-17(21)13-4-2-1-3-5-13;/h1-9,11H,10H2,(H,19,21);1H
• InChI Key： RGAJPRZNSLMFLN-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2C=CC(Cl)=CC=2)N=1)NC(C1C=CC=CC=1)=O.Br

Additional information on N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide

N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide

The compound N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide (CAS No. 1170895-28-9) is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of this compound comprises a benzamide group attached to a thiazole ring, which itself is substituted with a 4-chlorophenyl group. This unique combination of functional groups and aromatic systems contributes to its intriguing chemical properties and biological effects.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives as scaffolds for developing bioactive molecules. The benzamide moiety in this compound is a common structural element in many drugs, often contributing to pharmacokinetic properties such as absorption and metabolism. The presence of the 4-chlorophenyl group introduces additional electronic and steric effects, potentially enhancing the compound's ability to interact with biological targets. Moreover, the hydrobromide salt form suggests that this compound may be utilized in its protonated form, which could influence its solubility and bioavailability.

One of the most promising aspects of N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide is its potential as a lead compound in drug discovery programs targeting specific therapeutic areas. For instance, studies have shown that thiazole-containing compounds can exhibit anti-inflammatory, antifungal, and anticancer activities. The integration of the benzamide group into this structure may further enhance these properties by providing additional hydrogen bonding capabilities or by influencing the overall lipophilicity of the molecule.

From a synthetic perspective, the preparation of this compound involves a series of well-established organic reactions. The synthesis typically begins with the formation of the thiazole ring through a condensation reaction between an amine and a thioamide derivative. Subsequent steps involve functionalization of the thiazole ring with the 4-chlorophenyl group and the attachment of the benzamide moiety. The final step involves protonation to form the hydrobromide salt, ensuring optimal solubility for pharmacological testing.

In terms of physicochemical properties, N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide exhibits a melting point consistent with its molecular weight and structural complexity. Its solubility in various solvents has been determined experimentally, making it suitable for formulation studies in drug development. Additionally, spectroscopic analyses (e.g., NMR and IR) have confirmed the purity and structural integrity of the compound.

Recent research has focused on evaluating the biological activity of this compound using advanced in vitro and in vivo models. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory diseases. Furthermore, preliminary toxicity studies suggest that it has a favorable safety profile at pharmacologically relevant doses.

The development of N-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}benzamide hydrobromide represents a significant advancement in the field of medicinal chemistry. Its unique structure combines several functional groups known for their bioactivity potential, making it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new applications for thiazole derivatives, this compound stands out as a promising lead for developing innovative therapeutic agents.